Cas no 329269-13-8 (2-(6-bromo-2-methoxynaphthalen-1-yl)acetic acid)

• Product Name: 2-(6-bromo-2-methoxynaphthalen-1-yl)acetic acid
• CAS No: 329269-13-8
• MF: C₁₃H₁₁BrO₃
• MW: 295.128643274307
• MDL: MFCD02669590
• CID: 869983
• PubChem ID: 854631
• Update Time: 2026-04-29

2-(6-bromo-2-methoxynaphthalen-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (6-bromo-2-methoxynaphthalen-1-yl)acetic acid
• 2-(6-bromo-2-methoxynaphthalen-1-yl)acetic acid
• (6-BROMO-2-METHOXY-1-NAPHTHYL)ACETIC ACID
• 2-(6-bromo-2-methoxynaphthyl)acetic acid

• MDL： MFCD02669590
• Inchi： InChI=1S/C13H11BrO3/c1-17-12-5-2-8-6-9(14)3-4-10(8)11(12)7-13(15)16/h2-6H,7H2,1H3,(H,15,16)
• InChI Key： OCWWMPDZIQTHAR-UHFFFAOYSA-N
• SMILES： COC1=C(CC(=O)O)C2=CC=C(C=C2C=C1)Br

Computed Properties

• Exact Mass: 293.98900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 46.53000
• LogP: 3.23800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-(6-bromo-2-methoxynaphthalen-1-yl)acetic acid

Comprehensive Overview of 2-(6-bromo-2-methoxynaphthalen-1-yl)acetic acid (CAS No. 329269-13-8)

2-(6-bromo-2-methoxynaphthalen-1-yl)acetic acid (CAS No. 329269-13-8) is a specialized organic compound with significant applications in pharmaceutical research and material science. This naphthalene derivative, characterized by its bromo and methoxy functional groups, has garnered attention for its potential in drug discovery and synthesis of advanced materials. Researchers and industry professionals frequently search for "2-(6-bromo-2-methoxynaphthalen-1-yl)acetic acid uses" and "CAS 329269-13-8 synthesis methods," reflecting its relevance in modern chemistry.

The compound's structure features a naphthalene core substituted with a bromine atom at the 6-position and a methoxy group at the 2-position, coupled with an acetic acid side chain. This unique arrangement enables its use as a building block for more complex molecules. Recent trends show growing interest in "sustainable synthesis of bromonaphthalene derivatives" and "green chemistry approaches for CAS 329269-13-8," aligning with global efforts to reduce environmental impact in chemical production.

In pharmaceutical applications, 2-(6-bromo-2-methoxynaphthalen-1-yl)acetic acid serves as a precursor for non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. Its structural motifs are often explored in "drug design for inflammatory diseases" and "targeted drug delivery systems," topics frequently queried in academic and industrial research databases. The compound's bromine moiety offers versatility for further functionalization through cross-coupling reactions, making it valuable for "palladium-catalyzed transformations" and "medicinal chemistry optimization."

Analytical characterization of CAS 329269-13-8 typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry, with researchers often searching for "329269-13-8 spectral data" and "purity analysis methods." The compound's stability under various conditions is another area of interest, particularly for "storage recommendations for brominated naphthalene acids" and "solubility profiles of 2-(6-bromo-2-methoxynaphthalen-1-yl)acetic acid."

Emerging applications in material science include its use as a monomer for conducting polymers and organic semiconductors, addressing popular queries like "naphthalene-based materials for optoelectronics" and "small molecule organic electronics." The compound's planar aromatic system and electron-withdrawing groups contribute to charge transport properties, making it relevant for "OLED development" and "photovoltaic research."

Safety considerations for handling 2-(6-bromo-2-methoxynaphthalen-1-yl)acetic acid follow standard laboratory protocols, with particular attention to its brominated nature. Frequent searches include "329269-13-8 safety data sheet" and "proper disposal of bromoacetic acid derivatives," emphasizing the importance of responsible chemical management in research settings.

The commercial availability of CAS 329269-13-8 through specialty chemical suppliers has increased in recent years, with procurement questions focusing on "bulk quantities of 2-(6-bromo-2-methoxynaphthalen-1-yl)acetic acid" and "custom synthesis services." Pricing trends and "alternative synthetic routes" remain active discussion points in organic chemistry forums and industry publications.

Future research directions for this compound likely involve its incorporation into "biodegradable polymers" and "targeted cancer therapeutics," two rapidly evolving fields that align with current scientific priorities. The compound's versatility ensures its continued relevance in addressing challenges across multiple disciplines, from "precision medicine" to "sustainable materials development."